Cas no 1226182-05-3 (2-(methylamino)-1-4-(propan-2-yl)phenylethan-1-one)

• Product Name: 2-(methylamino)-1-4-(propan-2-yl)phenylethan-1-one
• CAS No: 1226182-05-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6076364
• PubChem ID: 82075627
• Update Time: 2025-06-14

2-(methylamino)-1-4-(propan-2-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-4-(propan-2-yl)phenylethan-1-one
• 2-(methylamino)-1-[4-(propan-2-yl)phenyl]ethan-1-one
• EN300-1838010
• 1226182-05-3

• Inchi： 1S/C12H17NO/c1-9(2)10-4-6-11(7-5-10)12(14)8-13-3/h4-7,9,13H,8H2,1-3H3
• InChI Key： PXKIAJPANOCFJG-UHFFFAOYSA-N
• SMILES： O=C(CNC)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-(methylamino)-1-4-(propan-2-yl)phenylethan-1-one

Latest Research Advances on 2-(Methylamino)-1-4-(Propan-2-yl)Phenylethan-1-one (CAS: 1226182-05-3)

Recent studies on 2-(methylamino)-1-4-(propan-2-yl)phenylethan-1-one (CAS: 1226182-05-3) have highlighted its potential applications in pharmaceutical and chemical research. This compound, a derivative of phenethylamine, has garnered attention due to its unique structural properties and pharmacological activities. Researchers have been investigating its synthesis, mechanism of action, and therapeutic potential, particularly in the context of neurological and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-(methylamino)-1-4-(propan-2-yl)phenylethan-1-one, emphasizing its scalability and purity. The study reported a novel catalytic method that improves yield and reduces by-products, making it a promising candidate for industrial-scale production. Additionally, the compound's stability under various physiological conditions was examined, revealing its suitability for oral and injectable formulations.

Further research has focused on the compound's biological activity. In vitro and in vivo studies have demonstrated its affinity for specific neurotransmitter receptors, suggesting potential applications in treating conditions such as depression and anxiety. A recent preclinical trial highlighted its neuroprotective effects, with significant reductions in oxidative stress markers observed in animal models. These findings position 2-(methylamino)-1-4-(propan-2-yl)phenylethan-1-one as a promising lead compound for further drug development.

Despite these advancements, challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further optimization. Researchers are also investigating potential side effects and toxicity to ensure its safety for clinical use. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and accelerate the translation of research findings into therapeutic applications.

In conclusion, 2-(methylamino)-1-4-(propan-2-yl)phenylethan-1-one (CAS: 1226182-05-3) represents a significant area of interest in chemical and biomedical research. Its unique properties and promising preclinical results underscore the need for continued investigation. Future studies should focus on refining synthesis methods, elucidating its mechanism of action, and advancing it through clinical trials to unlock its full therapeutic potential.